Cas no 10553-14-7 (7-nitro-1H-indole-3-carbaldehyde)

• Product Name: 7-nitro-1H-indole-3-carbaldehyde
• CAS No: 10553-14-7
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD01074519
• CID: 48658
• PubChem ID: 2762438
• Update Time: 2024-11-03

7-nitro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1h-indole-3-carbaldehyde
• 7-NITROINDOLE-3-CARBOXALDEHYDE
• 7-NITROINDOLE-3-ALDEHYDE
• 3-Carboxy-7-nitro-1H-indole
• 7-NITROINDOLE-3-CARBOXYALDEHYDE
• 7-Nitro-1H-indole-3-carboxaldehyde
• Zinc02572407
• 7-Nitroindole-3-carboxaldehyde 98%
• 7-Nitro-1H-indole-3-carboxaldehyde 95+%
• 3-Formyl-7-nitroindole
• 7-nitroindole-3-carbaldehyde
• PubChem9125
• 3-formyl-7-nitro-1H-indole
• 7-Nitroindole 3-carboxaldehyde
• ADGKBVRTGVODMM-UHFFFAOYSA-N
• SBB06
• N-3291
• SCHEMBL13342691
• AB08030
• SCHEMBL3056048
• DTXSID40376211
• DS-0062
• SY097410
• FT-0621474
• AM802876
• MFCD01074519
• CS-0035820
• A801256
• AC-30500
• AKOS006222943
• 10553-14-7
• PS-3923
• C9H6N2O3
• 7-nitro-1H-indole-3-carbaldehyde

• MDL： MFCD01074519
• Inchi： 1S/C9H6N2O3/c12-5-6-4-10-9-7(6)2-1-3-8(9)11(13)14/h1-5,10H
• InChI Key： ADGKBVRTGVODMM-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C(=CC=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 190.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.7
• XLogP3: 1.3

Experimental Properties

• Density: 1.516
• Boiling Point: 441.5°C at 760 mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.764
• PSA: 78.68000
• LogP: 2.41180

7-nitro-1H-indole-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：